Valnemulin hydrochloride
Valnemulin hydrochloride
Valnemulin hydrochloride is a carboxylic ester, a cyclic ketone and a carbotricyclic compound.
Brand Name:
Vulcanchem
CAS No.:
133868-46-9
VCID:
VC0007456
InChI:
InChI=1S/C31H52N2O5S.ClH/c1-10-29(8)15-22(38-23(35)16-39-28(6,7)17-33-27(37)24(32)18(2)3)30(9)19(4)11-13-31(20(5)26(29)36)14-12-21(34)25(30)31;/h10,18-20,22,24-26,36H,1,11-17,32H2,2-9H3,(H,33,37);1H/t19?,20?,22?,24?,25?,26?,29-,30+,31+;/m1./s1
SMILES:
CC1CCC23CCC(=O)C2C1(C(CC(C(C3C)O)(C)C=C)OC(=O)CSC(C)(C)CNC(=O)C(C(C)C)N)C.Cl
Molecular Formula:
C31H53ClN2O5S
Molecular Weight:
601.3 g/mol
Valnemulin hydrochloride
CAS No.: 133868-46-9
Cat. No.: VC0007456
Molecular Formula: C31H53ClN2O5S
Molecular Weight: 601.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Valnemulin hydrochloride is a carboxylic ester, a cyclic ketone and a carbotricyclic compound. |
|---|---|
| CAS No. | 133868-46-9 |
| Molecular Formula | C31H53ClN2O5S |
| Molecular Weight | 601.3 g/mol |
| IUPAC Name | [(1S,4S,7R)-4-ethenyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-[1-[(2-amino-3-methylbutanoyl)amino]-2-methylpropan-2-yl]sulfanylacetate;hydrochloride |
| Standard InChI | InChI=1S/C31H52N2O5S.ClH/c1-10-29(8)15-22(38-23(35)16-39-28(6,7)17-33-27(37)24(32)18(2)3)30(9)19(4)11-13-31(20(5)26(29)36)14-12-21(34)25(30)31;/h10,18-20,22,24-26,36H,1,11-17,32H2,2-9H3,(H,33,37);1H/t19?,20?,22?,24?,25?,26?,29-,30+,31+;/m1./s1 |
| Standard InChI Key | MFBPRQKHDIVLOJ-JQLVLNEVSA-N |
| Isomeric SMILES | CC1CC[C@@]23CCC(=O)C2[C@@]1(C(C[C@@](C(C3C)O)(C)C=C)OC(=O)CSC(C)(C)CNC(=O)C(C(C)C)N)C.Cl |
| SMILES | CC1CCC23CCC(=O)C2C1(C(CC(C(C3C)O)(C)C=C)OC(=O)CSC(C)(C)CNC(=O)C(C(C)C)N)C.Cl |
| Canonical SMILES | CC1CCC23CCC(=O)C2C1(C(CC(C(C3C)O)(C)C=C)OC(=O)CSC(C)(C)CNC(=O)C(C(C)C)N)C.Cl |
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